![molecular formula C14H15N3O6S2 B4193870 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide](/img/structure/B4193870.png)
3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide
Overview
Description
3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide is a compound that belongs to the class of thiazole derivatives. It is a synthetic molecule that has shown potential in various scientific research applications.
Mechanism of Action
The mechanism of action of 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide involves the inhibition of topoisomerase II activity. Topoisomerase II is an enzyme that is involved in the regulation of DNA topology during DNA replication and transcription. Inhibition of this enzyme leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been investigated in various studies. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to inhibit the growth of various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide in lab experiments include its potential as a potent anticancer, antifungal, and antibacterial agent. However, the limitations include its potential toxicity and the need for further research to determine its efficacy in vivo.
Future Directions
There are several future directions for the research of 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Another direction is to explore its potential as an antifungal and antibacterial agent for the treatment of infectious diseases. Further research is also needed to determine its toxicity and efficacy in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential in various scientific research applications. Its mechanism of action involves the inhibition of topoisomerase II activity, leading to cell death. While it has advantages as a potential anticancer, antifungal, and antibacterial agent, further research is needed to determine its toxicity and efficacy in vivo.
Scientific Research Applications
3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide has been investigated for its potential in various scientific research applications. One such application is as a potential anticancer agent. Studies have shown that this compound can induce cell death in cancer cells by inhibiting the activity of an enzyme called topoisomerase II. It has also been investigated for its potential as an antifungal and antibacterial agent.
properties
IUPAC Name |
3-ethoxy-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O6S2/c1-2-23-8-7-12(18)16-14-15-9-13(24-14)25(21,22)11-5-3-10(4-6-11)17(19)20/h3-6,9H,2,7-8H2,1H3,(H,15,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRSACPDXVASKKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC(=O)NC1=NC=C(S1)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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